Cas no 20684-48-4 (Benzo[c]cinnoline-4-carboxylic acid)
20684-48-4 structure
Product Name:Benzo[c]cinnoline-4-carboxylic acid
CAS No:20684-48-4
MF:C13H8N2O2
MW:224.214822769165
CID:1108846
PubChem ID:601981
Update Time:2025-04-20
Benzo[c]cinnoline-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]cinnoline-4-carboxylic acid
- DB-318657
- KWWWGZFKKXCYLS-UHFFFAOYSA-N
- 20684-48-4
-
- Inchi: 1S/C13H8N2O2/c16-13(17)10-6-3-5-9-8-4-1-2-7-11(8)14-15-12(9)10/h1-7H,(H,16,17)
- InChI Key: KWWWGZFKKXCYLS-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1N=NC1C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 224.058577502g/mol
- Monoisotopic Mass: 224.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 63.1Ų
Benzo[c]cinnoline-4-carboxylic acid Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
20684-48-4 (Benzo[c]cinnoline-4-carboxylic acid) Related Products
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